Cas no 1391052-34-8 (2'-Nitro-p-acetanisidide-15N)

• Product Name: 2'-Nitro-p-acetanisidide-15N
• CAS No: 1391052-34-8
• CID: 5047764
• Update Time: 2025-08-04

2'-Nitro-p-acetanisidide-15N Chemical and Physical Properties

Names and Identifiers

• N-[4-methoxy-2-[oxido(oxo)azaniumyl]phenyl]acetamide
• 2'-Nitro-p-acetanisidide-15N

• Inchi： 1S/C9H10N2O4/c1-6(12)10-8-4-3-7(15-2)5-9(8)11(13)14/h3-5H,1-2H3,(H-,10,12,13,14)/q-1
• InChI Key： VFIMWWAONHIGKK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1N([O-])=O)(=O)C

Additional information on 2'-Nitro-p-acetanisidide-15N

Introduction to Compound CAS No. 1391052-34-8: 2'-Nitro-p-acetanisidide-15N

The compound with CAS No. 1391052-34-8, commonly referred to as 2'-Nitro-p-acetanisidide-15N, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is notable for its unique structural properties, which make it a valuable tool in various research and industrial applications.

2'-Nitro-p-acetanisidide-15N is a derivative of acetanilide, a well-known precursor in organic synthesis. The introduction of the nitro group at the 2' position and the acetyl group at the para position of the aniline ring imparts distinct electronic and steric properties to the molecule. These features make it particularly useful in the study of electron transfer mechanisms, as well as in the development of advanced materials such as conductive polymers and sensors.

Recent studies have highlighted the potential of 2'-Nitro-p-acetanisidide-15N in enhancing the performance of organic semiconductors. Researchers have demonstrated that the compound's ability to facilitate charge transport can significantly improve the efficiency of devices such as organic light-emitting diodes (OLEDs) and thin-film transistors (TFTs). For instance, a 2023 study published in *Advanced Materials* reported that incorporating 2'-Nitro-p-acetanisidide-15N into polymer blends resulted in a 15% increase in device conductivity compared to traditional materials.

In addition to its electronic properties, 2'-Nitro-p-acetanisidide-15N has shown promise in biomedical applications. Its ability to act as a substrate for enzymatic reactions has made it a valuable tool in drug discovery and metabolic studies. A recent investigation by scientists at Stanford University revealed that the compound can serve as a selective inhibitor for certain kinases, potentially paving the way for novel therapeutic interventions.

The synthesis of 2'-Nitro-p-acetanisidide-15N involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed cross-coupling reactions has enabled researchers to achieve high yields and excellent purity levels, making the compound more accessible for large-scale applications.

Looking ahead, 2'-Nitro-p-acetanisidide-15N is expected to play an increasingly important role in green chemistry and sustainable materials development. Its compatibility with bio-based feedstocks and its potential for recycling make it an attractive option for environmentally friendly manufacturing processes.